Cas no 1630264-42-4 (6-Methoxy-1-naphthylboronic acid)

• Product Name: 6-Methoxy-1-naphthylboronic acid
• CAS No: 1630264-42-4
• MF: C₁₁H₁₁BO₃
• MW: 202.014243364334
• CID: 4935113
• PubChem ID: 57082662
• Update Time: 2026-02-27

6-Methoxy-1-naphthylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxynaphthalene-5-boronic acid
• 6-Methoxy-1-naphthylboronic acid
• 6-Methoxynaphthalene-1-boronic acid
• (6-methoxynaphthalen-1-yl)boronic acid
• 1630264-42-4
• 6-methoxynaphthalen-1-ylboronic acid
• AT25633
• CS-0178805
• 2-Methoxynaphthalene-5-boronicacid
• MFCD18412866
• SCHEMBL4080967

• Inchi： 1S/C11H11BO3/c1-15-9-5-6-10-8(7-9)3-2-4-11(10)12(13)14/h2-7,13-14H,1H3
• InChI Key： CBIYQHHNRCPDIG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(B(O)O)C=CC=C2C=1

Computed Properties

• Exact Mass: 202.0801244g/mol
• Monoisotopic Mass: 202.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 6-Methoxy-1-naphthylboronic acid

Comprehensive Overview of 6-Methoxy-1-naphthylboronic acid (CAS No. 1630264-42-4): Properties, Applications, and Industry Trends

6-Methoxy-1-naphthylboronic acid (CAS No. 1630264-42-4) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. This compound, characterized by its naphthalene backbone and methoxy substituent, offers unique reactivity and stability, making it indispensable in pharmaceutical research, material science, and agrochemical development. With the growing demand for high-precision intermediates, this compound has garnered significant attention in both academic and industrial settings.

The molecular structure of 6-Methoxy-1-naphthylboronic acid features a boron-containing functional group attached to a methoxy-substituted naphthalene ring. This configuration enhances its utility in palladium-catalyzed reactions, where it acts as a key building block for constructing complex aromatic systems. Researchers frequently search for "boronic acid derivatives in drug discovery" or "applications of naphthylboronic acids," reflecting its relevance in developing targeted therapies and bioconjugation techniques.

In the pharmaceutical industry, 6-Methoxy-1-naphthylboronic acid is employed to synthesize biologically active compounds, including kinase inhibitors and anticancer agents. Its compatibility with green chemistry principles aligns with the trend toward sustainable synthesis, a topic frequently queried in search engines like "eco-friendly boronic acid applications." Additionally, its role in OLED material development has sparked interest among material scientists exploring "organic electronics intermediates."

From a commercial perspective, the compound's high purity standards (>98%) and storage stability under inert conditions make it a preferred choice for large-scale manufacturing. Recent advancements in flow chemistry have further optimized its production, addressing queries such as "scaling up boronic acid synthesis." Regulatory compliance with REACH and FDA guidelines ensures its safe use in GMP environments.

Emerging trends highlight the integration of 6-Methoxy-1-naphthylboronic acid in proteolysis-targeting chimeras (PROTACs), a hot topic in "degrader technology" searches. Its ability to facilitate selective protein degradation positions it at the forefront of next-generation therapeutics. Furthermore, its photophysical properties are being explored for sensor development, resonating with queries like "boronic acid-based biosensors."

In summary, 6-Methoxy-1-naphthylboronic acid (CAS No. 1630264-42-4) exemplifies the convergence of synthetic versatility and multidisciplinary applications. Its alignment with cutting-edge research and industrial needs ensures its continued prominence in scientific literature and commercial catalogs. For researchers seeking "reliable boronic acid suppliers" or "custom synthesis solutions," this compound remains a critical asset.